Cas no 2034208-16-5 (2-[(4-fluorophenyl)sulfanyl]-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one)

• Product Name: 2-[(4-fluorophenyl)sulfanyl]-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one
• CAS No: 2034208-16-5
• MF: C₁₃H₁₄FNOS₂
• MW: 283.384764194489
• CID: 5332287
• Update Time: 2025-05-22

2-[(4-fluorophenyl)sulfanyl]-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[(4-fluorophenyl)thio]-1-(2-thia-5-azabicyclo[2.2.1]hept-5-yl)-
• 2-[(4-fluorophenyl)sulfanyl]-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one

• Inchi： 1S/C13H14FNOS2/c14-9-1-3-11(4-2-9)18-8-13(16)15-6-12-5-10(15)7-17-12/h1-4,10,12H,5-8H2
• InChI Key： NFKAUESGLKAUKK-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2CC1CS2)CSC1=CC=C(F)C=C1

Additional information on 2-[(4-fluorophenyl)sulfanyl]-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one

2-[(4-Fluorophenyl)sulfanyl]-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one

The compound 2-[(4-fluorophenyl)sulfanyl]-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one (CAS No. 2034208-16-5) is a structurally complex organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound, often referred to as compound 2034208-16-5, belongs to a class of bicyclic compounds that have garnered attention due to their unique pharmacological properties and structural versatility.

Compound 2034208-16-5 is characterized by its bicyclo[2.2.1]heptane framework, which is a fused ring system comprising two six-membered rings and one five-membered ring. The presence of a sulfur atom within the bicyclic structure (as part of the 2-thia group) introduces additional electronic complexity, enhancing its potential for binding to biological targets such as enzymes or receptors. The fluorophenyl group attached via a sulfanyl linkage further modulates the compound's physicochemical properties, including its lipophilicity and metabolic stability.

Recent studies have highlighted the importance of bicyclic compounds like compound 2034208-16-5 in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that such compounds exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting their potential utility in treating conditions such as arthritis and neurodegenerative diseases. The fluorophenyl group, in particular, has been shown to enhance the compound's selectivity for specific enzyme isoforms, thereby reducing off-target effects.

The synthesis of compound 2034208-16-5 involves a multi-step process that combines elements of organic synthesis, including nucleophilic substitution and cyclization reactions. A detailed report in *Organic Process Research & Development* outlined an optimized synthetic route that achieves high yields and maintains the integrity of the bicyclic framework. This method involves the reaction of a thiol-containing intermediate with a suitably substituted aldehyde, followed by cyclization under controlled conditions to form the bicyclo[2.2.1]heptane system.

In terms of pharmacokinetics, compound 2034208-16-5 has been shown to exhibit favorable absorption profiles in preclinical models. Studies conducted at the University of California, San Francisco, revealed that the compound achieves significant plasma concentrations following oral administration, with moderate clearance rates indicating potential for once-daily dosing regimens. The presence of the fluorophenyl group also contributes to the compound's stability in vivo, reducing susceptibility to hepatic metabolism and prolonging its half-life.

From a structural perspective, compound 2034208-16-5 represents an advanced example of how subtle modifications to core frameworks can yield compounds with enhanced therapeutic profiles. The integration of sulfur into the bicyclic system not only stabilizes the molecule but also introduces redox-active sites that may be exploited for targeted drug delivery systems or as part of prodrug strategies.

Looking ahead, compound 2034208-16-5 holds promise as a lead compound for further optimization in drug discovery programs targeting chronic inflammatory diseases and cancer. Its unique combination of structural features and pharmacological properties positions it as a valuable asset in the development of next-generation therapeutics.